Cas no 443306-61-4 (1-Undecyne, 3-methoxy-)

• Product Name: 1-Undecyne, 3-methoxy-
• CAS No: 443306-61-4
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 2827791
• PubChem ID: 11367393
• Update Time: 2025-04-21

1-Undecyne, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Undecyne, 3-methoxy-
• DTXSID00463671
• 443306-61-4

• Inchi： 1S/C12H22O/c1-4-6-7-8-9-10-11-12(5-2)13-3/h2,12H,4,6-11H2,1,3H3
• InChI Key： UPOKGZTZHHUGLI-UHFFFAOYSA-N
• SMILES： O(C)C(C#C)CCCCCCCC

Computed Properties

• Exact Mass: 182.167065321Da
• Monoisotopic Mass: 182.167065321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų